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Compound of Interest

Compound Name: Uridine monophosphate disodium

Cat. No.: B7803349 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Uridine Monophosphate (UMP), a key nucleotide, is a fundamental component of ribonucleic

acid (RNA) and a precursor in the biosynthesis of other pyrimidines.[1][2] Its disodium salt is a

stable and highly water-soluble form, making it ideal for use in a variety of in vitro and in vivo

experimental settings. Proper preparation of stock solutions is critical to ensure experimental

reproducibility and accuracy. This document provides a detailed protocol for the preparation,

storage, and handling of UMP disodium stock solutions for research applications, including cell

culture and biochemical assays.

Quantitative Data Summary
For consistent and reproducible experimental results, it is crucial to start with accurately

prepared reagents. The table below summarizes the key quantitative data for Uridine
Monophosphate Disodium Salt.
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Property Value Source(s)

Molecular Formula C₉H₁₁N₂Na₂O₉P
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Molecular Weight 368.15 g/mol
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Appearance
White to off-white crystalline

powder
--INVALID-LINK--[5]

Purity ≥98%
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Solubility in Water Up to 100 mM[3], 50 mg/mL[4]
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Storage of Solid -20°C, desiccated
--INVALID-LINK--[3], --

INVALID-LINK--[4]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
--INVALID-LINK--[6]

Experimental Protocols
Preparation of a 100 mM Sterile UMP Disodium Salt
Stock Solution
This protocol describes the preparation of a 100 mM stock solution of UMP disodium salt,

suitable for cell culture and other sterile applications.

Materials:

Uridine 5'-Monophosphate Disodium Salt (purity ≥98%)

Nuclease-free water or sterile Phosphate-Buffered Saline (PBS)

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter
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Sterile syringe

Analytical balance

Vortex mixer

Laminar flow hood or biological safety cabinet

Procedure:

Aseptic Technique: Perform all steps within a laminar flow hood or biological safety cabinet to

maintain sterility.

Weighing: Accurately weigh the required amount of UMP disodium salt powder. To prepare

10 mL of a 100 mM stock solution, weigh 368.15 mg.

Dissolution:

Transfer the weighed powder into a sterile conical tube.

Add approximately 8 mL of nuclease-free water or sterile PBS to the tube.

Vortex the solution until the UMP disodium salt is completely dissolved. The solution

should be clear and colorless.[4][7]

Volume Adjustment: Adjust the final volume to 10 mL with nuclease-free water or sterile PBS.

Sterile Filtration:

Draw the UMP solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile conical tube. This step is crucial for removing any

potential microbial contaminants.

Aliquoting and Storage:
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Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL or 1 mL) in

sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6] Avoid repeated freeze-thaw cycles.[6]

Quality Control:

Visual Inspection: The final stock solution should be clear and free of any precipitates or

particulates.

pH Measurement (Optional): The pH of the solution in water is expected to be near neutral. If

dissolving in a buffer, the pH should be verified.
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Caption: Experimental workflow for preparing sterile UMP stock solution.
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Uridine monophosphate is a central molecule in the de novo synthesis of pyrimidines. This

pathway utilizes simple precursors to build the pyrimidine ring, which is then attached to a

ribose phosphate moiety to form UMP. UMP can then be phosphorylated to uridine diphosphate

(UDP) and uridine triphosphate (UTP), which are essential for RNA synthesis and can be

converted to other pyrimidines like cytidine triphosphate (CTP).
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Caption: De novo pyrimidine biosynthesis pathway leading to UMP and its derivatives.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7803349?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7803349?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25575762/
https://pubmed.ncbi.nlm.nih.gov/25575762/
https://en.wikipedia.org/wiki/Uridine_monophosphate
https://pubchem.ncbi.nlm.nih.gov/pathway/BioCyc:HUMAN_PWY-5686
https://academic.oup.com/ajcn/article/32/6/1290/4666284
https://www.researchgate.net/figure/Pyrimidine-biosynthesis-pathway-de-novo-and-salvage-pathway-The-solid-arrows-represent_fig1_354791486
https://www.researchgate.net/figure/Key-steps-in-pyrimidine-de-novo-biosynthesis-and-salvage-pathways-in-Tbrucei-Orotate-is_fig9_256187721
https://www.sigmaaldrich.com/HK/zh/product/sigma/u1752
https://www.benchchem.com/product/b7803349#preparation-of-uridine-monophosphate-disodium-stock-solutions-for-experiments
https://www.benchchem.com/product/b7803349#preparation-of-uridine-monophosphate-disodium-stock-solutions-for-experiments
https://www.benchchem.com/product/b7803349#preparation-of-uridine-monophosphate-disodium-stock-solutions-for-experiments
https://www.benchchem.com/product/b7803349#preparation-of-uridine-monophosphate-disodium-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7803349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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